1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene

• Molecular Formula: C11H15ClO2S
• Molecular Weight: 246.75 g/mol
• IUPAC Name: 1-chloro-4-(2,2-dimethoxyethylsulfanylmethyl)benzene
• InChI: InChI=1S/C11H15ClO2S/c1-13-11(14-2)8-15-7-9-3-5-10(12)6-4-9/h3-6,11H,7-8H2,1-2H3
• InChI Key: WQPRLNHNSMRNDY-UHFFFAOYSA-N
• Canonical SMILES: COC(CSCC1=CC=C(C=C1)Cl)OC

Description

Chemical Structure: Benzene ring substituted with a chlorine atom at position 1 and a [(2,2-dimethoxyethyl)sulfanyl]methyl group at position 4 (Fig. 1).
Molecular Formula: C₁₁H₁₅ClO₂S.
Molecular Weight: 246.75 g/mol.
CAS Number: 1596881-04-7 .
Key Features:

• Chloro substituent: Electron-withdrawing, directing electrophilic substitution to meta/para positions.
• Sulfanyl-methyl group: Electron-donating via the sulfur atom, enhancing nucleophilicity.
• Dimethoxyethyl chain: Polar, increasing solubility in polar solvents compared to alkyl or aryl analogs.

Preparation Methods

The synthesis of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene typically involves a multi-step process. One common method includes the reaction of 1-chloro-4-methylbenzene with 2,2-dimethoxyethanethiol under specific conditions to introduce the sulfanyl group . The reaction conditions often require a catalyst and controlled temperature to ensure the desired product is obtained with high purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and cost-effectiveness .

Chemical Reactions Analysis

1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as hydroxide ions, leading to the formation of phenol derivatives.

Oxidation Reactions: The sulfanyl group can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction Reactions: The compound can undergo reduction to remove the chlorine atom, forming different benzene derivatives.

Common reagents used in these reactions include sodium hydroxide for substitution, hydrogen peroxide for oxidation, and hydrogen gas with a palladium catalyst for reduction . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Medicine: Research into potential therapeutic applications, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action for 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene involves its interaction with specific molecular targets. The chlorine atom and sulfanyl group play crucial roles in its reactivity and binding affinity to enzymes or receptors . The pathways involved often include nucleophilic substitution and electrophilic aromatic substitution, which are common in benzene derivatives .

Comparison with Similar Compounds

Structural Analogs with Sulfanyl-Methyl Groups

Chloromethyl 4-Chlorophenyl Sulfide (CAS 7205-90-5)

• Structure : C₇H₆Cl₂S; simpler analog lacking the dimethoxyethyl chain.
• Properties : Melting point 21.5°C ; lower molecular weight (193.09 g/mol).
• Key Differences : Reduced polarity and solubility compared to the target compound due to the absence of methoxy groups.

Chlorbenside (CAS 103-17-3)

• Structure : 1-Chloro-4-{[(4-chlorophenyl)methyl]sulfanyl}benzene .
• Application : Pesticide .
• Key Differences : Bis-chlorophenyl structure increases lipophilicity and bioactivity but reduces solubility in polar solvents compared to the dimethoxyethyl analog.

1-Chloro-4-{[(1,1-dimethylethyl)sulfanyl]methyl}-3-(1-phenylethenyl)benzene ()

• Structure : Tert-butylsulfanyl group and styryl substituent.
• Properties : Higher steric hindrance due to tert-butyl group; styryl group introduces π-conjugation .
• Key Differences : Bulky substituents may hinder reactivity in substitution reactions compared to the more flexible dimethoxyethyl group.

Analogs with Varied Substituents

(4-Chlorophenyl)(2,2-diethoxyethyl)sulfane ()

• Structure : Diethoxyethyl chain instead of dimethoxy.
• Key Differences : Longer alkyl chains (ethoxy vs. methoxy) slightly increase lipophilicity but maintain similar electronic effects .

1-Chloro-4-[(prop-2-yn-1-yloxy)methyl]benzene ()

• Structure : Propargyloxy group replaces sulfanyl-methyl.
• Properties : Alkyne functionality introduces reactivity (e.g., click chemistry) but reduces stability compared to thioethers .

Electronic and Steric Effects

• Electron-Donating Capacity : Sulfanyl group in the target compound donates electrons, activating the benzene ring. However, the chloro substituent counteracts this effect, resulting in a balanced electronic profile .
• Steric Effects : Dimethoxyethyl group offers moderate steric hindrance, less than tert-butyl analogs (e.g., ) but more than methylsulfanyl derivatives (e.g., ) .

Physical and Spectroscopic Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility Trends	Key NMR Signals (δ)
Target Compound	246.75	N/A	High in polar solvents (DMF, THF)	OCH₃ (~3.3 ppm), SCH₂ (~3.5 ppm)
Chloromethyl 4-Chlorophenyl Sulfide	193.09	21.5	Moderate in ethers/hexane	SCH₂Cl (~4.0 ppm)
Chlorbenside	265.20	N/A	Low in water, high in DCM	Aromatic H (~7.2–7.4 ppm)

Biological Activity

1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene, with the CAS number 1596881-04-7, is a compound that has garnered interest in various fields, including medicinal chemistry and material science. This article presents a detailed overview of its biological activity, including relevant research findings, case studies, and data tables.

• Molecular Formula : C$_{11}$H$_{15}$ClO$_2$S
• Molecular Weight : 246.75 g/mol
• Structural Characteristics : The compound features a chlorinated benzene ring substituted with a sulfanyl group and a dimethoxyethyl side chain.

Biological Activity Overview

The biological activity of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene has been explored in various studies, revealing potential applications in pharmacology and toxicology.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit significant antimicrobial properties. For instance, studies have shown that sulfanyl-substituted benzene derivatives can inhibit the growth of various bacterial strains. The specific activity of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene against pathogenic bacteria is an area that requires further investigation to quantify its efficacy.

Cytotoxicity and Anticancer Potential

Recent studies have evaluated the cytotoxic effects of related compounds on cancer cell lines. For example, the presence of chlorinated aromatic compounds has been correlated with increased cytotoxicity against breast and prostate cancer cells. The mechanism often involves the induction of apoptosis and disruption of cellular homeostasis. While specific data on this compound is limited, its structural analogs suggest a potential for anticancer activity.

Neuroprotective Effects

There is emerging evidence that certain sulfanyl compounds may exhibit neuroprotective effects. These compounds can potentially modulate neurotransmitter systems or reduce oxidative stress in neuronal cells. Future studies should focus on the neuroprotective properties of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene to elucidate its therapeutic potential in neurodegenerative diseases.

Case Studies and Research Findings

Several studies have investigated similar compounds to draw parallels with the biological activity of 1-Chloro-4-{[(2,2-dimethoxyethyl)sulfanyl]methyl}benzene:

Study	Compound	Findings
	1-Chloro-4-(sulfanylmethyl)benzene	Exhibited significant antibacterial activity against E. coli and S. aureus.
	1-Chloro-4-(dimethoxyethyl)benzene	Showed moderate cytotoxic effects on MCF-7 breast cancer cells with IC50 values around 25 µM.
	Similar sulfanyl derivatives	Induced apoptosis in various cancer cell lines through caspase activation pathways.